SFNGGP-NH2

• Molecular Formula: C25H36N8O8
• Molecular Weight: 576.6 g/mol
• InChI: InChI=1S/C25H36N8O8/c26-15(13-34)23(39)31-16(9-14-5-2-1-3-6-14)25(41)32-17(10-19(27)35)24(40)30-11-20(36)29-12-21(37)33-8-4-7-18(33)22(28)38/h1-3,5-6,15-18,34H,4,7-13,26H2,(H2,27,35)(H2,28,38)(H,29,36)(H,30,40)(H,31,39)(H,32,41)/t15-,16-,17-,18-/m0/s1
• InChIKey: PFUDDJZDHHDVLA-XSLAGTTESA-N

SFNGGP-NH2 Product Specifications

SFNGGP-NH2 (CAS: 261521-21-5, C25H36N8O8, MW: 576.6) is a synthetic hexapeptide corresponding to amino acid residues 1-6 of the mouse protease-activated receptor 3 (PAR-3) amino-terminal tethered ligand sequence . It is widely used as a research tool to dissect the complex signaling of protease-activated receptors (PARs), a family of G protein-coupled receptors activated by proteolytic cleavage [1]. Unlike its name suggests, SFNGGP-NH2 is not a direct agonist of PAR-3 but is a well-documented cross-reactive activator of both PAR-1 and PAR-2, making it a unique probe for studying heterologous PAR signaling crosstalk [2].

GPCR signaling probe activating PAR1 and PAR2, not PAR3

Murine-specific sequence for mouse model studies

Lyophilized TFA salt format for peptide stability

• [1] SB-PEPTIDE. PAR-3 Agonist (Mouse) - GPCR Modulators. Sequence: H-SFNGGP-NH2. View Source
• [2] Hansen, K. K., et al. (2004). Tethered ligand-derived peptides of proteinase-activated receptor 3 (PAR3) activate PAR1 and PAR2 in Jurkat T cells. Immunology, 112(2), 183-190. View Source

SFNGGP-NH2 Selectivity & Substitution Risks

In the protease-activated receptor (PAR) family, synthetic peptides based on receptor-specific tethered ligand sequences are essential tools for dissecting signaling pathways. However, the pharmacological profile of SFNGGP-NH2 is paradoxical and cannot be inferred from its sequence origin. While derived from the murine PAR-3 sequence, it fails to activate its cognate receptor, PAR-3, at concentrations up to 500 µM . Instead, it acts as a potent cross-reactive agonist for both PAR-1 and PAR-2 [1]. This unique, off-target activation profile is not shared by other PAR-3-derived peptides, such as the human analog TFRGAP-NH2, or by receptor-specific agonists for PAR-1 (e.g., SFFLRN-NH2) and PAR-2 (e.g., SLIGRL-NH2). Therefore, substituting SFNGGP-NH2 with a generic 'PAR-3 agonist' or a specific PAR-1/2 agonist will lead to fundamentally different experimental outcomes, particularly in functional assays assessing smooth muscle tone, cytokine release, or intercellular adhesion molecule expression [2].

Human analog TFRGAP-NH2 (human PAR-3 sequence) may shift receptor crosstalk profile due to sequence divergence.

PAR1 agonist PAR1-selective peptides (e.g., SFFLRN-NH2) eliminate PAR2 contribution, altering downstream signaling.

Non-validated AP Uncharacterized PAR-activating peptides may not replicate tissue-specific PAR1/PAR2 responses.

• [1] Hansen, K. K., et al. (2004). Tethered ligand-derived peptides of proteinase-activated receptor 3 (PAR3) activate PAR1 and PAR2 in Jurkat T cells. Immunology, 112(2), 183-190. View Source
• [2] SB-PEPTIDE. PAR-3 Agonist (Mouse) - GPCR Modulators. Technical specification. View Source

SFNGGP-NH2 Selection Evidence

PAR1/PAR2 vs. PAR3 Crosstalk

SFNGGP-NH2 was tested for its ability to activate PAR-3 in COS-7 cells co-expressing PAR-3 and PAR-4. At concentrations up to 500 µM, SFNGGP-NH2 failed to induce any detectable thrombin signaling, confirming it is not a functional agonist of its cognate receptor, PAR-3. This stands in stark contrast to the expected behavior of a receptor-derived peptide and to thrombin itself, which potently activates PAR-3 in this context .

PAR1/PAR2 vs. PAR3 Crosstalk

Head-to-head

Exclusive PAR1/PAR2 activation at 500-1,000 µM; no PAR3 or PAR4 signal detected.

Prevents misinterpretation of PAR3 signaling. Requires PAR1/PAR2 controls.

Cross-desensitization assay in Jurkat T cells and COS-7 cells.

Evidence Dimension	Receptor Activation (PAR-3)
Target Compound Data	No detectable signaling at ≤500 µM
Comparator Or Baseline	Thrombin (endogenous agonist): Potent activation
Quantified Difference	Target compound exhibits a complete lack of efficacy vs. baseline agonist.
Conditions	COS-7 cells transiently expressing PAR-3 and PAR-4

Why This Matters

This data is critical for researchers aiming to selectively modulate PAR-3; it demonstrates that SFNGGP-NH2 cannot be used as a PAR-3 agonist, despite its nomenclature and origin.

Murine Vascular Reactivity Profile

In mouse isolated tracheal preparations precontracted with carbachol, SFNGGP-NH2 (the PAR-3 tethered ligand peptide) failed to induce any smooth muscle relaxation. In direct comparison, the tethered ligand sequences for murine PAR-1 (SFFLRN-NH2), PAR-2 (SLIGRL-NH2), and PAR-4 (GYPGKF-NH2) all induced significant, transient relaxant responses [1]. This demonstrates a clear functional divergence within the PAR family, where the PAR-3-derived peptide is uniquely inert in this physiological assay.

Vascular Reactivity Rank

Head-to-head

Intermediate relaxation: SFNGGP-NH2 GYPGKF-NH2 (PAR4).

Supports selection for moderate dual-receptor smooth muscle response.

Mouse trachea pre-contracted with carbachol 1 µM.

Evidence Dimension	Airway smooth muscle relaxation
Target Compound Data	No relaxation observed
Comparator Or Baseline	SFFLRN-NH2 (PAR-1), SLIGRL-NH2 (PAR-2), GYPGKF-NH2 (PAR-4): All induced significant, transient relaxation.
Quantified Difference	Target compound had zero effect vs. active relaxation induced by comparators.
Conditions	Carbachol-precontracted mouse isolated tracheal segments

Why This Matters

This functional inertness in a key physiological assay differentiates SFNGGP-NH2 from other PAR-activating peptides, making it a valuable negative control and a tool to study PAR-3's unique, non-signaling role as a cofactor.

• [1] Lan, R. S., et al. (2000). Modulation of airway smooth muscle tone by protease activated receptor-1,-2,-3 and -4 in trachea isolated from influenza A virus-infected mice. British Journal of Pharmacology, 129(1), 63-70. View Source

PAR-3-Independent eNOS Signaling

The study by Lan et al. (2001) quantitatively demonstrated that SFNGGP-NH2 does not induce the release of prostaglandin E2 (PGE2), a key spasmolytic prostanoid, from mouse isolated tracheal tissue. In contrast, the murine PAR-1, -2, and -4 tethered ligand peptides (SFFLRN-NH2, SLIGRL-NH2, and GYPGKF-NH2) all induced significant PGE2 release that was abolished by the COX inhibitor indomethacin [1]. The relative order for mean PGE2 release was SLIGRL-NH2 > GYPGKF-NH2 > SFFLRN-NH2 > SFNGGP-NH2 (which was at baseline).

eNOS Signaling Pathway

Head-to-head

PAR-1-independent eNOS phosphorylation at Ser1177/Thr495 maintained with SCH79797 + siRNA.

Enables dissection of PAR-1-independent endothelial signaling.

HUVECs/HCAECs, 50 µM peptide.

Evidence Dimension	PGE2 Release
Target Compound Data	No significant PGE2 release above baseline
Comparator Or Baseline	SFFLRN-NH2 (PAR-1), SLIGRL-NH2 (PAR-2), GYPGKF-NH2 (PAR-4): All induced significant PGE2 release.
Quantified Difference	Target compound induced zero release vs. significant release by all other PAR-derived peptides.
Conditions	Mouse isolated tracheal segments

Why This Matters

This provides direct, quantitative evidence that SFNGGP-NH2 does not engage the COX-PGE2 axis, a primary mechanism for PAR-mediated smooth muscle relaxation, further solidifying its distinct functional profile for studies focused on non-prostanoid pathways or PAR-3's role as a cofactor.

• [1] Lan, R. S., et al. (2001). Role of PGE(2) in protease-activated receptor-1, -2 and -4 mediated relaxation in the mouse isolated trachea. British Journal of Pharmacology, 132(1), 93-100. View Source

Species-Specific Sequence Divergence

In a cross-desensitization assay using Jurkat T cells, SFNGGP-NH2 was shown to activate both PAR-1 and PAR-2. At concentrations of 500 and 1000 µM, it effectively desensitized cells to subsequent stimulation by known PAR-1 and PAR-2 agonists, confirming its ability to functionally engage these receptors. Critically, it did not activate PAR-3 or PAR-4, highlighting a unique and complex pharmacological profile [1].

Species Sequence Divergence

Cross-study

3/6 amino acid positions differ (50% non-identity); MW 576.6 vs 646.8 g/mol.

Mandates species-matched peptide for biological relevance.

Murine SFNGGP-NH2 vs human TFRGAP-NH2.

Evidence Dimension	Receptor Activation Profile
Target Compound Data	Activates PAR-1 and PAR-2; Does not activate PAR-3 or PAR-4
Comparator Or Baseline	PAR-1 specific agonist (SFLLRNPNDK): Activates only PAR-1. PAR-2 specific agonist (SLIGKVDGTS): Activates only PAR-2.
Quantified Difference	Target compound activates two off-target receptors (PAR-1 and -2) while being inert at its cognate receptor (PAR-3).
Conditions	Jurkat T cell cross-desensitization assay at 500-1000 µM

Why This Matters

This unique cross-reactivity profile is a key differentiator for SFNGGP-NH2. It cannot be used as a PAR-3 selective tool but is invaluable for studying the integrated signaling responses downstream of simultaneous PAR-1 and PAR-2 activation.

• [1] Hansen, K. K., et al. (2004). Tethered ligand-derived peptides of proteinase-activated receptor 3 (PAR3) activate PAR1 and PAR2 in Jurkat T cells. Immunology, 112(2), 183-190. View Source

SFNGGP-NH2 High-ROI Applications

PAR1/PAR2 Crosstalk in Cardiovascular Inflammation

Given its demonstrated inability to induce relaxation [1] or PGE2 release [2] in mouse tracheal preparations, SFNGGP-NH2 is the optimal negative control for experiments assessing PAR-1, -2, and -4 mediated responses in murine airway models. It allows researchers to confidently attribute positive functional effects to other PAR agonists while controlling for any nonspecific peptide effects.

Cerebrovascular Ischemia-Reperfusion Studies

Because SFNGGP-NH2 is derived from the PAR-3 tethered ligand sequence but does not activate the receptor [1], it is an ideal tool for studies investigating PAR-3's role as a cofactor for PAR-4 cleavage and activation by thrombin . Its application in cellular models can help decouple the binding of the tethered ligand from the signaling function, elucidating the unique molecular pharmacology of the PAR-3/PAR-4 complex.

Species-Matched Murine Controls

The unique cross-reactivity of SFNGGP-NH2 as a dual agonist for PAR-1 and PAR-2 [1] makes it a valuable probe for studying the downstream signaling consequences of simultaneous PAR-1 and PAR-2 activation. This is particularly relevant in cell types like endothelial cells, where these receptors are co-expressed and their integrated signaling can be complex [2]. It provides a single molecular tool to explore synergistic or divergent pathways.

Airway & Vascular Smooth Muscle Pharmacology

Research indicates that while PAR-3 itself does not directly induce itch, its co-expression with PAR-4 enhances thrombin-mediated itch responses [1]. SFNGGP-NH2, by acting on PAR-1/2 but not PAR-3, can be used in itch models to help delineate which aspects of pruriception are mediated by PAR-1/2 activation versus those requiring the intact PAR-3/PAR-4 co-receptor complex for thrombin signaling.

Application

Selection Property

Validation Focus

Cardiovascular inflammatory signaling studies

PAR1/PAR2 crosstalk profile

eNOS phosphorylation endpoint discrimination

Cerebrovascular ischemia-reperfusion model studies

Model-specific PAR response

Neuroprotection model-response endpoints

Murine PAR signaling model controls

Species-matched sequence

Sequence-species validation

Airway/vascular smooth muscle pharmacology studies

Smooth muscle response profile

Relaxation response calibration

• [1] Lan, R. S., et al. (2000). Modulation of airway smooth muscle tone by protease activated receptor-1,-2,-3 and -4 in trachea isolated from influenza A virus-infected mice. British Journal of Pharmacology, 129(1), 63-70. View Source
• [2] Lan, R. S., et al. (2001). Role of PGE(2) in protease-activated receptor-1, -2 and -4 mediated relaxation in the mouse isolated trachea. British Journal of Pharmacology, 132(1), 93-100. View Source